Cas no 2229427-45-4 (3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine)

• Product Name: 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine
• CAS No: 2229427-45-4
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5867638
• PubChem ID: 165678251
• Update Time: 2025-08-04

3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine
• 3-[1-(2-aminoethyl)cyclopropyl]-N,N-dimethylpyridin-2-amine
• 2229427-45-4
• EN300-2000251

• Inchi： 1S/C12H19N3/c1-15(2)11-10(4-3-9-14-11)12(5-6-12)7-8-13/h3-4,9H,5-8,13H2,1-2H3
• InChI Key： ZFMCHKKNWZAJLI-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(=CC=CN=1)C1(CCN)CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine

Introduction to Compound with CAS No. 2229427-45-4 and Product Name: 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine

The compound identified by the CAS number 2229427-45-4 and the product name 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their potential biological activities and therapeutic applications. The structural features of this molecule, particularly the cyclopropyl ring and the N,N-dimethylpyridine moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine structure is designed to interact with specific targets in the body, potentially leading to the development of new treatments for conditions such as cancer, inflammation, and neurological disorders. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in drug design.

One of the most exciting aspects of this compound is its potential application in oncology research. Studies have shown that molecules with similar structural motifs can inhibit kinases and other enzymes involved in tumor growth and progression. The N,N-dimethylpyridine moiety is also known to enhance metabolic stability and bioavailability, which are critical factors for the success of any therapeutic agent. These properties make 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine a compelling candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the lab. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for drug development more efficiently than ever before. The 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine compound has been subjected to these analyses, and preliminary results suggest that it may have significant therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group into the pyridine ring is particularly challenging due to its strained three-membered ring structure. However, recent improvements in synthetic methodologies have made it possible to achieve this transformation with greater ease and efficiency. These advancements have not only made it possible to produce larger quantities of the compound but also at a lower cost, making it more accessible for further research.

Once synthesized, the compound undergoes rigorous testing to evaluate its safety and efficacy. Preclinical studies are conducted using cell cultures and animal models to assess its biological activity and potential side effects. These studies provide valuable insights into how the compound interacts with biological systems and help identify any potential risks or benefits associated with its use.

The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. The development of 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine is just one example of how innovative approaches can lead to breakthroughs in drug design. By combining traditional synthetic methods with cutting-edge computational techniques, researchers are able to create novel compounds that have the potential to improve human health.

In conclusion, the compound identified by CAS No. 2229427-45-4 and named 3-1-(2-aminoethyl)cyclopropyl-N,N-dimethylpyridin-2-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation, particularly in the areas of oncology and inflammation research. With ongoing advancements in synthetic methodologies and computational chemistry, this compound has the potential to contribute to the development of new treatments for various diseases.